Cas no 57490-81-0 (2-Propenoic acid,2-methyl-, bicyclo[2.2.1]hept-2-ylmethyl ester, homopolymer)

2-Propenoic acid,2-methyl-, bicyclo[2.2.1]hept-2-ylmethyl ester, homopolymer structure
57490-81-0 structure
Product Name:2-Propenoic acid,2-methyl-, bicyclo[2.2.1]hept-2-ylmethyl ester, homopolymer
CAS No:57490-81-0
MF:C12H18O2
MW:194.270123958588
CID:379948
PubChem ID:112032
Update Time:2025-04-19

2-Propenoic acid,2-methyl-, bicyclo[2.2.1]hept-2-ylmethyl ester, homopolymer Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid,2-methyl-, bicyclo[2.2.1]hept-2-ylmethyl ester, homopolymer
    • Poly(norbornylmethylmethacrylate)
    • (3S,5S,8S,9S,10S,13S,14S,17R)-17-acetyl-3,17-dihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,12,14,15,16-dodecahydro-1H-cyclopenta[a]phenanthren-11-one
    • 2-Propenoic acid, 2-methyl-, bicyclo[2.2.1]hept-2-ylmethyl ester
    • Norborn-2-ylmethyl methacrylate
    • 2-Propenoic acid, 2-methyl-, bicyclo(2.2.1)hept-2-ylmethyl ester
    • DTXSID40884467
    • SCHEMBL1316621
    • 2-Norbornanemethyl methacrylate
    • EINECS 233-816-2
    • NS00054857
    • 10375-00-5
    • 57490-81-0
    • 2-bicyclo[2.2.1]heptanylmethyl 2-methylprop-2-enoate
    • Inchi: 1S/C12H18O2/c1-8(2)12(13)14-7-11-6-9-3-4-10(11)5-9/h9-11H,1,3-7H2,2H3
    • InChI Key: LTZJEGMQCRHIKJ-UHFFFAOYSA-N
    • SMILES: O(C(C(=C)C)=O)CC1CC2CCC1C2

Computed Properties

  • Exact Mass: 194.131
  • Monoisotopic Mass: 194.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Density: 1.018
  • Boiling Point: 262.8°C at 760 mmHg
  • Flash Point: 100.3°C
  • Refractive Index: 1.487
  • LogP: 2.88910
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